Cas no 887351-37-3 (N-Cyclopropyl-4-fluoro-2-nitroaniline)

• Product Name: N-Cyclopropyl-4-fluoro-2-nitroaniline
• CAS No: 887351-37-3
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• MDL: MFCD08448315
• CID: 712976
• PubChem ID: 26986237
• Update Time: 2024-10-26

N-Cyclopropyl-4-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-4-fluoro-2-nitroaniline
• Benzenamine,N-cyclopropyl-4-fluoro-2-nitro-
• PC8336
• 2-(Cyclopropylamino)-5-fluoronitrobenzene, N-(4-Fluoro-2-nitrophenyl)cyclopropylamine
• Benzenamine, N-cyclopropyl-4-fluoro-2-nitro-
• SCHEMBL931990
• DB-371506
• EN300-82041
• MFCD08448315
• DTXSID60650525
• BS-23959
• AKOS006229148
• 887351-37-3
• F75279
• Z31233083

• MDL： MFCD08448315
• Inchi： 1S/C9H9FN2O2/c10-6-1-4-8(11-7-2-3-7)9(5-6)12(13)14/h1,4-5,7,11H,2-3H2
• InChI Key： IFVGZPQVABAJNL-UHFFFAOYSA-N
• SMILES： C1(NC2CC2)=CC=C(F)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 196.06500
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 323.0±32.0 °C(Predicted)
• PSA: 57.85000
• LogP: 2.90440
• pka: -1.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes